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Compound of Interest

Compound Name: 7-(Benzyloxy)-2-naphthol

Cat. No.: B054344 Get Quote

An In-Depth Technical Guide to the Reactivity and Stability of 7-(Benzyloxy)-2-naphthol

Abstract
7-(Benzyloxy)-2-naphthol is a pivotal intermediate in the landscape of organic synthesis and

medicinal chemistry. Its unique structural architecture, featuring a reactive naphthol hydroxyl

group, an electron-rich naphthalene core, and a cleavable benzyloxy protecting group, endows

it with a versatile reactivity profile. This guide provides a comprehensive analysis of the

molecule's chemical behavior, stability considerations, and key synthetic transformations. We

delve into the causality behind its reactivity, offering field-proven protocols for its modification

and handling. This document is intended to serve as a practical and authoritative resource for

scientists leveraging this scaffold in complex synthetic endeavors and drug discovery

programs.

Physicochemical and Structural Overview
7-(Benzyloxy)-2-naphthol is a solid organic compound whose utility stems from the distinct

functionalities integrated into its naphthalene framework. Understanding its fundamental

properties is the first step in predicting its behavior in a reaction environment.
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Property Value Source(s)

Chemical Name 7-(Benzyloxy)-2-naphthol [1][2]

Synonyms
7-benzyloxynaphthalen-2-ol, 7-

phenylmethoxy-2-naphthalenol
[1][3]

CAS Number 118495-07-1, 41826-00-0 [2][3][4]

Molecular Formula C₁₇H₁₄O₂ [1][2]

Molecular Weight 250.29 g/mol [2]

Appearance
White to light yellow powder or

leaflets
[5][6]

Solubility

Insoluble in water; soluble in

organic solvents like acetone,

DMF, and ether.

[5]

Core Reactivity Analysis: A Tale of Three Moieties
The reactivity of 7-(Benzyloxy)-2-naphthol is not monolithic; it is a composite of the behaviors

of its three primary structural components: the naphthol hydroxyl group, the naphthalene ring

system, and the benzyloxy ether.
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7-(Benzyloxy)-2-naphthol Key Reactive Sites

Primary Transformations

Structure Image Placeholder Phenolic -OH Group
(Site A)

O-Alkylation
Esterification

 Nucleophilic Attack

Naphthalene Core
(Site B)

Electrophilic Aromatic
Substitution (Betti Reaction)

 Electron-Rich Target

Benzyloxy Ether
(Site C)

Deprotection
(Hydrogenolysis)

 Reductive Cleavage

Start:
7-(Benzyloxy)-2-naphthol

Alkyl Halide (R-X)
K₂CO₃, DMF

Combine reactants in a
round-bottom flask under N₂.

Heat the mixture
(e.g., 60-80 °C) and

monitor by TLC.

Upon completion,
cool to room temperature.

Quench with water and
extract with an organic

solvent (e.g., Ethyl Acetate).

Wash organic layer with
brine, dry over Na₂SO₄,

and concentrate.

Purify via column
chromatography to yield
the O-alkylated product.
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Start:
7-(Benzyloxy)-2-naphthol

10% Pd/C, Solvent (EtOH)

Dissolve substrate in
Ethanol in a hydrogenation

flask.

Carefully add 10% Pd/C catalyst
(5-10 mol % loading).

Evacuate the flask and
backfill with H₂ gas

(using a balloon or H₂ source).

Stir vigorously at room
temperature until TLC

shows completion.

Carefully filter the mixture
through Celite to remove

the Pd/C catalyst.

Rinse the Celite pad with
solvent and concentrate the

filtrate to yield the diol.
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Reactants

7-(Benzyloxy)-2-naphthol

Aromatic Aldehyde

Combine reactants
(often solvent-free).

Amine (e.g., Ammonia, Aniline)

Heat mixture (e.g., 60-100 °C).

Monitor reaction by TLC.

Cool to room temperature.
Precipitate forms.

Filter the solid product.

Wash with cold solvent
(e.g., Ethanol).

Recrystallize to obtain pure
aminobenzylnaphthol derivative.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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